3-(benzoylamino)-N-(3-isopropoxypropyl)benzamide

• IUPAC Name: 3-benzamido-N-(3-propan-2-yloxypropyl)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-15(2)25-13-7-12-21-19(23)17-10-6-11-18(14-17)22-20(24)16-8-4-3-5-9-16/h3-6,8-11,14-15H,7,12-13H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: IZNKIHFTRIKAJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

3-(benzoylamino)-N-(3-isopropoxypropyl)benzamide, commonly known as BIPA, is a chemical compound that has gained significant attention in scientific research. It is a benzamide derivative that has been synthesized for various applications, including drug discovery and development. BIPA has shown promising results in inhibiting the activity of certain enzymes, making it a potential candidate for the treatment of various diseases.

Scientific Research Applications

BIPA has been extensively studied for its potential applications in drug discovery and development. It has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. These enzymes play a crucial role in various physiological processes and have been implicated in the pathogenesis of several diseases, including Alzheimer's disease, glaucoma, and cancer. BIPA has also been investigated for its anti-inflammatory and antioxidant properties.

Mechanism of Action

The mechanism of action of BIPA involves the inhibition of enzyme activity by binding to the active site of the enzyme. The benzamide group of BIPA interacts with the amino acid residues in the active site of the enzyme, thereby preventing the substrate from binding to the enzyme. This results in the inhibition of enzyme activity and subsequent physiological effects.
Biochemical and Physiological Effects:
BIPA has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, enzymes that play a crucial role in the breakdown of acetylcholine. This results in an increase in acetylcholine levels, which has been shown to improve cognitive function and memory. BIPA has also been shown to have anti-inflammatory and antioxidant properties, which may have therapeutic applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

BIPA has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in relatively high yields. It has also been extensively studied, and its mechanism of action is well understood. However, BIPA has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to work with in aqueous solutions. It also has low stability in acidic conditions, which can limit its applications in certain experiments.

Future Directions

There are several future directions for the study of BIPA. One potential direction is the development of BIPA derivatives with improved solubility and stability. Another direction is the investigation of BIPA's potential applications in the treatment of various diseases, including Alzheimer's disease, glaucoma, and cancer. Further studies are also needed to investigate the safety and toxicity of BIPA in vivo. Overall, BIPA has shown promising results in scientific research and has the potential to be a valuable tool in drug discovery and development.